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For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides comprehensive chemical information and safety data for the

compound associated with CAS number 6035-47-8, identified as Sodium Formaldehyde

Sulfoxylate. This document is intended for use by professionals in research and development

who require detailed technical specifications, safety protocols, and experimental

methodologies. Sodium formaldehyde sulfoxylate, also known by trade names such as

Rongalite, is a potent reducing agent with applications in various industrial processes, including

as a bleaching agent in the textile and dye industry, and in redox initiator systems for polymer

formation.[1] It is also utilized in organic synthesis as a source of the sulfoxylate anion (SO₂²⁻).

[1]

Chemical Information
Sodium Formaldehyde Sulfoxylate is a water-soluble antioxidant, typically available as a

dihydrate.[2] It is known to be a powerful carcinogen and its use in food products is prohibited

in some regions.[3]
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Chemical Identification and Properties
Property Value Source(s)

CAS Number 6035-47-8 [2][4][5][6][7][8][9][10][11]

IUPAC Name
sodium;hydroxymethanesulfina

te;dihydrate

Synonyms

Sodium

formaldehydesulfoxylate

dihydrate, Rongalite, Sodium

hydroxymethanesulfinate

dihydrate, Formaldehyde

sodium sulfoxylate dihydrate

[5][7]

Molecular Formula CH₃NaO₃S · 2H₂O [4][6]

Molecular Weight 154.12 g/mol

Appearance White crystalline solid/powder [2][5]

Melting Point 64-68 °C [2][7]

Solubility
Soluble in water. Slightly

soluble in alcohol.
[2][5][7]

Density 1.8 g/cm³ at 20 °C [7]

pH
9.5-10.5 (100g/L in H₂O at

20°C)
[7]

Safety Data
Sodium Formaldehyde Sulfoxylate is classified as a hazardous substance. It is suspected of

causing genetic defects and of damaging the unborn child.[10][11] Contact with acids liberates

toxic gas.[4][9]

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Germ cell mutagenicity 2
H341: Suspected of causing

genetic defects

Reproductive toxicity 2
H361d: Suspected of

damaging the unborn child

This table is a summary. Always refer to the full Safety Data Sheet (SDS) before handling.

Handling and Storage
Handling:

Wear personal protective equipment as required.[4][6]

Avoid contact with skin and eyes.[4]

Avoid formation of dust and aerosols.[4]

Provide appropriate exhaust ventilation at places where dust is formed.[4]

Wash hands before breaks and at the end of the workday.[4]

Storage:

Store in a cool place.[4]

Keep container tightly closed in a dry and well-ventilated place.[4]

Never allow the product to get in contact with water during storage.[4]

Do not store near acids.[4]

Experimental Protocols
Synthesis of Sodium Formaldehyde Sulfoxylate (One-
Step Process)
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A common method for the synthesis of Sodium Formaldehyde Sulfoxylate is a one-step

process utilizing sodium metabisulfite, zinc powder, and formaldehyde as the primary reactants.

[6]

Methodology:

In a suitable reactor, dissolve sodium metabisulfite in deionized water with stirring.

Add zinc powder to the solution.

Introduce a formaldehyde solution to the reaction mixture.

Control the reaction temperature, with an activation temperature around 45-50°C and a

maximum reaction temperature of 95-102°C.[6]

Allow the reaction to proceed for approximately 90 minutes.[6]

The resulting product is a solution of sodium formaldehyde sulfoxylate with zinc oxide as a

byproduct.

The final product can be isolated through filtration and crystallization.
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Synthesis of Sodium Formaldehyde Sulfoxylate

Reactants

Reaction Process

Products

Sodium Metabisulfite

1. Dissolve Na2S2O5
in H2O

Zinc Powder

2. Add Zn Powder

Formaldehyde

3. Add Formaldehyde
Solution

Deionized Water

4. React at 95-102°C
for 90 min

Sodium Formaldehyde
Sulfoxylate Solution

Zinc Oxide
(Byproduct)
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One-step synthesis workflow for Sodium Formaldehyde Sulfoxylate.

Assay of Sodium Formaldehyde Sulfoxylate (USP
Titration Method)
The United States Pharmacopeia (USP) provides a titrimetric method for the assay of Sodium

Formaldehyde Sulfoxylate.
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Methodology:

Sample Preparation: Accurately weigh approximately 1 g of Sodium Formaldehyde

Sulfoxylate, dissolve it in about 25 mL of water in a 50-mL volumetric flask, and dilute to

volume with water.

Titration: Transfer 4.0 mL of the sample solution to a conical flask containing 100 mL of

water.

Titrate with 0.1 N iodine solution.

As the endpoint is approached, add 3 mL of starch indicator solution.

The endpoint is indicated by the first appearance of a permanent blue color.
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USP Titration Assay Workflow

Sample Preparation

Titration Procedure

1. Weigh ~1g of
Sodium Formaldehyde Sulfoxylate

2. Dissolve in H2O in a
50-mL volumetric flask

3. Dilute to volume
with H2O

4. Take a 4.0 mL aliquot
into 100 mL H2O

5. Titrate with
0.1 N Iodine Solution

6. Add Starch Indicator
near endpoint

7. Observe permanent
blue color (Endpoint)

Click to download full resolution via product page

Workflow for the USP titrimetric assay of Sodium Formaldehyde Sulfoxylate.

HPLC Method for Determination in Food Samples
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An indirect High-Performance Liquid Chromatography (HPLC) method can be used to

determine the presence of Sodium Formaldehyde Sulfoxylate in food samples by quantifying

the formaldehyde released upon its decomposition.[3][5]

Methodology:

Sample Preparation and Derivatization:

The formaldehyde released from the decomposition of sodium formaldehyde sulfoxylate in

the sample is reacted with 2,4-dinitrophenylhydrazine (DNPH).[5]

Chromatographic Conditions:

Column: Agilent TC-C18 (250mm × 4.6mm, 5µm).[5]

Mobile Phase: Acetonitrile-water (70:30).[5]

Flow Rate: 1.0 mL/min.[5]

Column Temperature: 30°C.[5]

Detection: UV detector at 355 nm.[5]
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HPLC Determination Workflow

Sample Preparation

HPLC Analysis

Quantification

1. Decompose sample to
release Formaldehyde

2. React with DNPH to form
Formaldehyde-DNPH derivative

3. Inject derivatized sample

4. Separate on C18 column
with Acetonitrile/Water

5. Detect at 355 nm

6. Quantify based on
calibration curve
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Workflow for the indirect HPLC determination of Sodium Formaldehyde Sulfoxylate.

Logical Relationships in Organic Synthesis
Sodium Formaldehyde Sulfoxylate serves as a source of the sulfoxylate anion (SO₂²⁻), which

can act as a nucleophile in organic reactions. A key application is the synthesis of sulfones

from alkyl halides.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b8005171/docs?utm_src=pdf-body-img#technical-guide-sodium-formaldehyde-sulfoxylate-cas-6035-47-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8005171?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Mechanism Outline:

Sodium Formaldehyde Sulfoxylate provides the hydroxymethanesulfinate anion

(HOCH₂SO₂⁻).

This anion can undergo nucleophilic substitution with an alkyl halide.

The resulting intermediate can then eliminate formaldehyde to generate a sulfinate anion.

The sulfinate anion, being a good nucleophile, reacts with a second molecule of the alkyl

halide to form the final sulfone product.

Sulfone Synthesis from Alkyl Halides
Sodium Formaldehyde

Sulfoxylate
(HOCH₂SO₂⁻ Na⁺)

Intermediate
(R-SO₂CH₂OH)

Nucleophilic
Substitution

Alkyl Halide (R-X)

Sulfinate Anion
(R-SO₂⁻)

Elimination

Formaldehyde
(CH₂O)

Sulfone
(R-SO₂-R)

Nucleophilic
Substitution

Alkyl Halide (R-X)
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Logical relationship in the synthesis of sulfones using Sodium Formaldehyde Sulfoxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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